4-benzyl-5-oxo-N-(pyridin-2-ylmethyl)morpholine-3-carboxamide
Description
4-benzyl-5-oxo-N-(pyridin-2-ylmethyl)morpholine-3-carboxamide is a useful research compound. Its molecular formula is C18H19N3O3 and its molecular weight is 325.368. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Central Nervous System (CNS) Activity
Research indicates that heterocycles, such as morpholines and pyridines, which are structural components of "4-benzyl-5-oxo-N-(pyridin-2-ylmethyl)morpholine-3-carboxamide", have potential CNS activity. These compounds can range in effects from depression to euphoria and convulsion, indicating their potential for CNS-related therapeutic applications (Saganuwan, 2017).
Pharmacological Interest in Morpholine and Pyrans Derivatives
Morpholine derivatives have been identified for their broad spectrum of pharmacological activities. The structural presence of the morpholine ring in various compounds has led to chemical designs for diverse pharmacological activities. This highlights the importance of the morpholine component of "this compound" in drug design and synthesis (Asif & Imran, 2019).
Optoelectronic Materials
The incorporation of pyridine and similar heterocyclic fragments into materials has been shown to be of great value for creating novel optoelectronic materials. This suggests potential applications of "this compound" in the development of electronic devices, luminescent elements, and photoelectric conversion elements, demonstrating the versatility of its structural components in non-pharmacological fields as well (Lipunova et al., 2018).
Supramolecular Chemistry
Benzene-1,3,5-tricarboxamide derivatives have shown to play a significant role in supramolecular chemistry, indicating that carboxamide groups, similar to those in "this compound", can be utilized in the development of nanotechnology, polymer processing, and biomedical applications (Cantekin, de Greef, & Palmans, 2012).
Properties
IUPAC Name |
4-benzyl-5-oxo-N-(pyridin-2-ylmethyl)morpholine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3/c22-17-13-24-12-16(21(17)11-14-6-2-1-3-7-14)18(23)20-10-15-8-4-5-9-19-15/h1-9,16H,10-13H2,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKILKCGIQBFOFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(C(=O)CO1)CC2=CC=CC=C2)C(=O)NCC3=CC=CC=N3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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